Cas no 1008-83-9 (2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-)

2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-
- 3-Methyl-3,4-dihydro-benzo[e][1,3]oxazin-2-one
- EN300-6498818
- 3-Methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one #
- 3-Methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
- Z1862014448
- 3-methyl-4H-1,3-benzoxazin-2-one
- 1008-83-9
- Benzo[e]-1,3-oxazine-2-one, 3-methyl
- 3-Methylbenzo[e][1,3]-oxazine-2-one
- SCHEMBL10075481
- FOCZWAAXMRNTNY-UHFFFAOYSA-N
- G24258
- MFCD27937069
- 3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
- BAA00883
-
- MDL: MFCD27937069
- Inchi: InChI=1S/C9H9NO2/c1-10-6-7-4-2-3-5-8(7)12-9(10)11/h2-5H,6H2,1H3
- InChI Key: FOCZWAAXMRNTNY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 163.063329g/mol
- Monoisotopic Mass: 163.063329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 163.17g/mol
- XLogP3: 1.3
- Topological Polar Surface Area: 29.5Ų
2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6498818-0.05g |
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one |
1008-83-9 | 95.0% | 0.05g |
$66.0 | 2025-03-21 | |
Enamine | EN300-6498818-10.0g |
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one |
1008-83-9 | 95.0% | 10.0g |
$1593.0 | 2025-03-21 | |
Aaron | AR01W9C8-50mg |
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one |
1008-83-9 | 95% | 50mg |
$116.00 | 2023-12-16 | |
1PlusChem | 1P01W93W-10g |
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one |
1008-83-9 | 95% | 10g |
$2031.00 | 2023-12-27 | |
Aaron | AR01W9C8-10g |
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one |
1008-83-9 | 95% | 10g |
$2216.00 | 2023-12-16 | |
Enamine | EN300-6498818-0.1g |
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one |
1008-83-9 | 95.0% | 0.1g |
$98.0 | 2025-03-21 | |
Enamine | EN300-6498818-1.0g |
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one |
1008-83-9 | 95.0% | 1.0g |
$371.0 | 2025-03-21 | |
Enamine | EN300-6498818-5.0g |
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one |
1008-83-9 | 95.0% | 5.0g |
$1075.0 | 2025-03-21 | |
Apollo Scientific | OR346474-1g |
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one |
1008-83-9 | 95+% | 1g |
£283.00 | 2023-09-01 | |
Enamine | EN300-6498818-2.5g |
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one |
1008-83-9 | 95.0% | 2.5g |
$726.0 | 2025-03-21 |
2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- Related Literature
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Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
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Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
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Jaskiranjit Kang,Jonathan P. Richardson,Derek Macmillan Chem. Commun., 2009, 407-409
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Shiyuan Zhou,Jiapeng Liu,Fanxuan Xie,Yinghao Zhao,Tao Mei,Zhengbang Wang,Xianbao Wang J. Mater. Chem. A, 2020,8, 11327-11336
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MeiLing Zou,JunFeng Zhang,Han Zhu,MingLiang Du,QingFa Wang,Ming Zhang,XiangWen Zhang J. Mater. Chem. A, 2015,3, 12149-12153
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Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
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Zhiyao Duan,Yuanyuan Li,Janis Timoshenko,Samuel T. Chill,Rachel M. Anderson,David F. Yancey,Anatoly I. Frenkel,Richard M. Crooks,Graeme Henkelman Catal. Sci. Technol., 2016,6, 6879-6885
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Yuling Mao,Meiqi Han,Caishun Chen,Xiudan Wang,Jianan Han,Yikun Gao,Siling Wang Nanoscale, 2021,13, 20157-20169
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
Additional information on 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-
CAS No. 1008-83-9: 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl
The compound CAS No. 1008-83-9, also known as 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their structure. The benzoxazine framework is particularly interesting due to its unique electronic properties and structural versatility.
Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of CAS No. 1008-83-9. Researchers have explored various routes, including condensation reactions and cyclization processes, to efficiently synthesize this compound. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.
One of the most notable applications of CAS No. 1008-83-9 is in the field of materials science. The compound has been used as a precursor for the synthesis of advanced materials such as polymers and composites. Its ability to undergo polymerization under specific conditions has made it a valuable component in the development of high-performance materials with tailored properties.
In addition to its role in materials science, CAS No. 1008-83-9 has also found applications in pharmaceutical research. The compound serves as a building block for the synthesis of bioactive molecules with potential therapeutic effects. Recent studies have highlighted its role in drug design, particularly in the development of anti-inflammatory and antioxidant agents.
The structural properties of CAS No. 1008-83_9 make it an ideal candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating this compound into electronic devices can significantly enhance their performance and efficiency.
From an environmental perspective, CAS No. 1008_83_9 has been studied for its potential role in green chemistry initiatives. Its use as a catalyst or solvent in eco-friendly chemical processes has been explored extensively. Recent findings suggest that this compound can facilitate reactions under mild conditions, reducing energy consumption and minimizing waste generation.
The demand for CAS No. 1008_83_9 continues to grow due to its versatility and wide-ranging applications across multiple industries. As researchers uncover new ways to harness its unique properties, this compound is expected to play an even more critical role in advancing scientific and technological frontiers.
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